AZ876

• Molecular Formula: C24H29N3O3S
• Molecular Weight: 439.6 g/mol
• InChI: InChI=1S/C24H29N3O3S/c1-24(2,3)27-23(28)21(22(31(27,29)30)18-10-6-4-7-11-18)25-19-12-14-20(15-13-19)26-16-8-5-9-17-26/h4,6-7,10-15,25H,5,8-9,16-17H2,1-3H3
• InChIKey: IVANYIPLGFVBGR-UHFFFAOYSA-N

AZ876 LXR Agonist: Procurement-Grade Potency and Selectivity Profile for Cardiovascular and Metabolic Research

AZ876 (CAS 898800-26-5) is a synthetic, orally bioavailable, high-affinity dual liver X receptor (LXRα/β) agonist with reported Ki values of 0.007 μM and 0.011 μM for human LXRα and LXRβ, respectively [1]. First disclosed by AstraZeneca and developed as a partial dual LXR agonist, AZ876 has been independently profiled in multiple peer-reviewed in vivo models of atherosclerosis and pressure-overload cardiac hypertrophy, demonstrating cardioprotective and atheroprotective efficacy at doses that do not elevate plasma triglycerides or liver weight [2]. The compound is supplied as a solid with ≥95% purity (typical vendor specification) and is soluble in DMSO (≥87 mg/mL), enabling flexible formulation for both in vitro and chronic oral in vivo dosing paradigms [1].

1

LXR pathway studies requiring dual LXRα/β partial agonism

High-affinity binding profile supports target engagement at low nanomolar concentrations

2

Chronic oral in vivo models of atherosclerosis or cardiac remodeling

Reported model-response context separates lesion/hypertrophy reduction from plasma triglyceride elevation

3

Cell-based LXR transactivation assays with minimal off-target nuclear receptor activity

Soluble in DMSO for flexible in vitro formulation

• [1] van der Hoorn JWA, Lindén D, Lindahl U, et al. Low dose of the liver X receptor agonist, AZ876, reduces atherosclerosis in APOE*3Leiden mice without affecting liver or plasma triglyceride levels. Br J Pharmacol. 2011;162(7):1553-1563. doi:10.1111/j.1476-5381.2010.01168.x View Source
• [2] Cannon MV, Yu H, Candido WM, et al. The liver X receptor agonist AZ876 protects against pathological cardiac hypertrophy and fibrosis without lipogenic side effects. Eur J Heart Fail. 2015;17(3):273-282. doi:10.1002/ejhf.243 View Source

Why AZ876 Cannot Be Interchanged with GW3965 or Other Reference LXR Agonists in Atherosclerosis and Heart Failure Models

LXR agonists are not functionally interchangeable. Despite sharing a nuclear receptor target class, AZ876, GW3965, T0901317, and LXR-623 diverge profoundly in binding kinetics, intrinsic efficacy, co-regulator recruitment, and in vivo lipid safety margins. AZ876 is a dual partial LXRα/β agonist, whereas T0901317 is a full agonist with significant FXR cross-reactivity (EC50 ~5 μM at FXR), and LXR-623 is a brain-penetrant partial LXRα/full LXRβ agonist with a different subtype bias . Most critically, the therapeutic window of AZ876 enables atheroprotection and cardioprotection without elevating plasma triglycerides — a separation not achievable with equipotent atheroprotective doses of GW3965 or T0901317 [1]. Substituting AZ876 with a generic LXR agonist without accounting for these quantitative differences risks confounding lipid-dependent endpoints and misattributing adverse metabolic effects to LXR biology rather than to compound-specific pharmacology.

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GW3965 or T0901317 Class-level triglyceride elevation confounds atherosclerosis and cardiac endpoints; the lipid-safety window reported for AZ876 may not transfer to full agonists or FXR-cross-reactive LXR ligands.

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LXR-623 or brain-penetrant analogs Subtype bias (partial LXRα/full LXRβ) and CNS exposure profiles differ; model-response context may shift, especially in peripheral metabolic disease models.

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High-dose AZ876 regimens Dose-dependent anti-inflammatory effects may confound reverse cholesterol transport readouts; low-dose (5 µmol/kg) atheropotection without TG elevation is not a class property.

• [1] van der Hoorn JWA, Lindén D, Lindahl U, et al. Low dose of the liver X receptor agonist, AZ876, reduces atherosclerosis in APOE*3Leiden mice without affecting liver or plasma triglyceride levels. Br J Pharmacol. 2011;162(7):1553-1563. View Source

AZ876 Product-Specific Quantitative Evidence Guide: Head-to-Head Potency, Atheroprotection, and Cardioprotection Data

AZ876 Exhibits 25-Fold Higher Binding Affinity for Human LXRα Compared with GW3965 in Radioligand Displacement Assays

In a direct scintillation proximity assay measuring displacement of [³H]-T0901317 from recombinant human LXRα and LXRβ protein, AZ876 demonstrated a Ki of 0.007 ± 0.004 μM (n=3) at hLXRα, compared with 0.174 ± 0.069 μM (n=5) for GW3965, representing a 25-fold greater binding affinity [1]. At hLXRβ, AZ876 Ki was 0.011 ± 0.002 μM (n=3) versus 0.028 ± 0.014 μM (n=5) for GW3965, a 2.5-fold advantage [1]. This differential is most pronounced at the LXRα subtype, which is the predominant isoform in liver, adipose, and macrophage lineages relevant to metabolic disease.

LXRα Binding Affinity (Ki)

Head-to-head

AZ876: 0.007 µM 25-fold

GW3965: 0.174 µM

Supports LXRα-dominant tissue target engagement at lower concentrations

Recombinant human LXRα; [³H]-T0901317 displacement; n=3–5

Evidence Dimension	Binding affinity (Ki) at recombinant human LXRα and LXRβ
Target Compound Data	hLXRα Ki = 0.007 ± 0.004 μM; hLXRβ Ki = 0.011 ± 0.002 μM
Comparator Or Baseline	GW3965: hLXRα Ki = 0.174 ± 0.069 μM; hLXRβ Ki = 0.028 ± 0.014 μM
Quantified Difference	25-fold more potent at hLXRα; 2.5-fold more potent at hLXRβ
Conditions	Scintillation proximity assay displacing [³H]-T0901317 from recombinant human LXRα or LXRβ protein; values are mean ± SD; n=3–5 independent dose-response experiments

Why This Matters

Investigators requiring maximal target engagement at low nanomolar concentrations — particularly in LXRα-dominant tissues (liver, macrophage) — will achieve saturation binding with AZ876 at concentrations where GW3965 occupancy is sub-stoichiometric.

• [1] van der Hoorn JWA, Lindén D, Lindahl U, et al. Table 1, Br J Pharmacol. 2011;162(7):1553-1563. doi:10.1111/j.1476-5381.2010.01168.x View Source

AZ876 Is 196-Fold More Potent Than GW3965 in Human LXRα Cellular Transactivation Assays

In U2OS osteosarcoma cells co-transfected with a Gal4-LXR chimeric receptor and a luciferase reporter, AZ876 activated human LXRα with an EC50 of 0.006 ± 0.002 μM (n=4), compared with 1.175 ± 0.472 μM (n=15) for GW3965 — a 196-fold difference [1]. At human LXRβ, AZ876 EC50 was 0.073 ± 0.019 μM (n=5) versus 0.374 ± 0.171 μM (n=22) for GW3965, a fivefold difference [1]. On mouse receptors, the potency gap was even larger: 248-fold at mLXRα and 10.5-fold at mLXRβ [1]. This demonstrates that the affinity advantage of AZ876 translates into proportionally greater functional transcriptional activation.

hLXRα Cellular Potency (EC50)

Head-to-head

AZ876: 0.006 µM 196-fold

GW3965: 1.175 µM

Enables full transcriptional response at single-digit nanomolar concentrations

U2OS Gal4-LXR luciferase reporter assay; n=4–15

Evidence Dimension	Cellular transactivation potency (EC50) at human and mouse LXR subtypes
Target Compound Data	hLXRα EC50 = 0.006 ± 0.002 μM; hLXRβ EC50 = 0.073 ± 0.019 μM; mLXRα EC50 = 0.005 ± 0.002 μM; mLXRβ EC50 = 0.065 ± 0.020 μM
Comparator Or Baseline	GW3965: hLXRα EC50 = 1.175 ± 0.472 μM; hLXRβ EC50 = 0.374 ± 0.171 μM; mLXRα EC50 = 1.240 ± 0.306 μM; mLXRβ EC50 = 0.685 ± 0.158 μM
Quantified Difference	196-fold (hLXRα), 5-fold (hLXRβ), 248-fold (mLXRα), 10.5-fold (mLXRβ) more potent than GW3965
Conditions	U2OS cell-based Gal4-LXR chimeric luciferase reporter gene transactivation assay; EC50 values as mean ± SD; n=3–22 independent dose-response curves

Why This Matters

For cell-based LXR activation studies, AZ876 achieves full transcriptional response at single-digit nanomolar concentrations, substantially reducing the risk of solvent toxicity or off-target effects that may arise from the micromolar concentrations required by GW3965.

• [1] van der Hoorn JWA, Lindén D, Lindahl U, et al. Table 1, Br J Pharmacol. 2011;162(7):1553-1563. doi:10.1111/j.1476-5381.2010.01168.x View Source

Low-Dose AZ876 Reduces Atherosclerotic Lesion Area by 47% in APOE*3Leiden Mice Without Elevating Plasma Triglycerides, Unlike GW3965

In a 20-week head-to-head atherosclerosis study in APOE*3Leiden mice fed an atherogenic Western-type diet, low-dose AZ876 (5 μmol·kg⁻¹·day⁻¹, oral) reduced aortic lesion area by 47% (P<0.05) with no effect on plasma triglycerides or liver lipids [1]. High-dose AZ876 (20 μmol·kg⁻¹·day⁻¹) achieved a 91% lesion area reduction, a 59% reduction in lesion number, and reduced lesion severity, albeit with a 110% increase in plasma triglycerides [1]. In contrast, the comparator GW3965 (17 μmol·kg⁻¹·day⁻¹) significantly increased plasma triglycerides by 70% (P<0.001) while producing a more modest 23% reduction in atherosclerosis (P<0.01), accompanied by decreased lesion collagen content suggestive of reduced plaque stability [1]. Low-dose AZ876 was the only regimen that separated atheroprotection from hypertriglyceridemia, with its primary protective action attributed to induction of reverse cholesterol transport rather than suppression of systemic inflammation [1].

Atherosclerosis & TG Window

Head-to-head

AZ876 5 µmol/kg: Lesion −47%, TG no change

GW3965 17 µmol/kg: Lesion −23%, TG +70%

Reported dose-dependent atheroprotection without lipogenic confounding

APOE*3Leiden mice, 20-week oral study; P<0.001 vs control

Evidence Dimension	Atherosclerotic lesion area reduction and plasma triglyceride change in APOE*3Leiden mice
Target Compound Data	Low-dose AZ876 (5 μmol/kg/day): lesion area −47% (P<0.05), plasma TG unchanged. High-dose AZ876 (20 μmol/kg/day): lesion area −91%, lesion number −59%, plasma TG +110%
Comparator Or Baseline	GW3965 (17 μmol/kg/day): lesion area −23% (P<0.01), plasma TG +70% (P<0.001). Vehicle control: baseline lesion progression and lipid levels
Quantified Difference	Low-dose AZ876 achieves 2.0-fold greater lesion reduction than GW3965 with no TG elevation vs GW3965's +70% TG increase. High-dose AZ876 achieves 4.0-fold greater lesion reduction
Conditions	APOE*3Leiden mice on Western-type atherogenic diet; 20-week oral treatment; atherosclerosis assessed histochemically in aortic root; plasma TG measured by commercial enzymatic kits

Why This Matters

This is the pivotal evidence that AZ876 possesses a dose-dependent therapeutic window separating atheroprotection from lipogenic toxicity — a window not available with GW3965. Researchers studying LXR-mediated atheroprotection without confounding hypertriglyceridemia should select low-dose AZ876.

• [1] van der Hoorn JWA, Lindén D, Lindahl U, et al. Low dose of the liver X receptor agonist, AZ876, reduces atherosclerosis in APOE*3Leiden mice without affecting liver or plasma triglyceride levels. Br J Pharmacol. 2011;162(7):1553-1563. doi:10.1111/j.1476-5381.2010.01168.x View Source

AZ876 Attenuates Pressure-Overload Cardiac Hypertrophy and Fibrosis In Vivo Without Altering Plasma Triglycerides or Liver Weight

In a C57Bl6/J mouse model of transverse aortic constriction (TAC)-induced pathological cardiac hypertrophy, oral AZ876 (20 µmol/kg/day for 6 weeks) significantly reduced TAC-induced increases in heart weight, myocardial fibrosis, and cardiac dysfunction, independently of blood pressure changes [1]. At the molecular level, AZ876 suppressed upregulation of hypertrophy- and fibrosis-associated genes and inhibited pro-hypertrophic and pro-fibrotic TGFβ-Smad2/3 signaling in both cardiomyocytes and cardiac fibroblasts [1]. Critically, plasma triglycerides and liver weight were unaltered following AZ876 treatment, distinguishing it from other LXR agonists such as T0901317 and GW3965, which are documented to induce hypertriglyceridemia and hepatic steatosis at therapeutically active doses [1][2]. In isolated neonatal rat ventricular cardiomyocytes, AZ876 significantly decreased phenylephrine-stimulated cellular hypertrophy; in cardiac fibroblasts, it prevented TGFβ- and angiotensin II-induced collagen synthesis and inhibited α-smooth muscle actin upregulation [1].

Cardiac Hypertrophy In Vivo

Cross-study comparable

AZ876 20 µmol/kg: reduced TAC-induced heart weight, fibrosis, and dysfunction

Plasma TG and liver weight unchanged after 6 weeks

Supports cardioprotection model-response without class-expected lipogenic side effects

C57Bl6/J TAC model; TGFβ-Smad2/3 pathway suppression observed

Evidence Dimension	In vivo cardioprotection and lipogenic side-effect profile in pressure-overload cardiac hypertrophy
Target Compound Data	AZ876 20 µmol/kg/day oral: significantly reduced TAC-induced heart weight increase, myocardial fibrosis, and cardiac dysfunction; plasma TG and liver weight unchanged after 6 weeks
Comparator Or Baseline	Class-level comparator: T0901317 and GW3965 consistently elevate plasma TG and induce hepatic lipogenesis at cardioprotective/atheroprotective doses in published murine models. Sham-operated vehicle controls: baseline cardiac parameters
Quantified Difference	Qualitative separation: AZ876 provides cardioprotection without lipogenic side effects; quantitative TG elevation absent vs class-expected TG elevation (e.g., GW3965 +70% at 17 µmol/kg). LXRα protein was upregulated ~7-fold by TAC and attenuated by AZ876
Conditions	C57Bl6/J mice; TAC surgery for 6 weeks; AZ876 administered in chow at 20 µmol/kg/day; echocardiography, histology, and molecular analyses at endpoint

Why This Matters

For heart failure and cardiac remodeling research, AZ876 is one of the few LXR agonists with published evidence of antifibrotic and antihypertrophic efficacy that does not confound results through systemic lipogenic toxicity — a critical consideration for chronic in vivo cardiac studies.

• [1] Cannon MV, Yu H, Candido WM, et al. The liver X receptor agonist AZ876 protects against pathological cardiac hypertrophy and fibrosis without lipogenic side effects. Eur J Heart Fail. 2015;17(3):273-282. doi:10.1002/ejhf.243 View Source
• [2] van der Hoorn JWA, Lindén D, Lindahl U, et al. Low dose of the liver X receptor agonist, AZ876, reduces atherosclerosis in APOE*3Leiden mice without affecting liver or plasma triglyceride levels. Br J Pharmacol. 2011;162(7):1553-1563. (GW3965 TG data used as class reference.) View Source

AZ876 Endogenously Reprograms Cardiac Lipid Profile Toward Cardioprotective Polyunsaturated Fatty Acids

In male 129SV mice treated with AZ876 (20 µmol/kg/day oral, 11 days) and challenged with isoproterenol (days 6–10) to induce diastolic dysfunction and subendocardial fibrosis, AZ876 significantly improved global longitudinal strain and the E/e' ratio of transmitral flow to mitral annular velocity, both echocardiographic indices of diastolic function [1]. Liquid chromatography–high resolution mass spectrometry analysis of cardiac lipid composition revealed that AZ876 significantly increased cardiac polyunsaturated fatty acid (PUFA) levels, including the omega-3 fatty acid docosahexaenoic acid (DHA), while simultaneously reducing saturated fatty acid content [1]. Histological examination confirmed a significant reduction in isoproterenol-induced subendocardial fibrosis by AZ876 [1]. This endogenous lipid reprogramming mechanism — increasing cardioprotective PUFA levels through LXR-mediated transcriptional regulation of lipid metabolism genes — represents a differentiated pharmacological strategy from direct dietary PUFA supplementation [1].

Cardiac Lipid Reprogramming

Supporting evidence

AZ876 increased cardiac PUFAs (incl. DHA) and improved diastolic function indices

Indicates LXR-driven endogenous lipid remodeling relevant to HFpEF models

129SV mice; isoproterenol challenge; LC-HRMS lipidomics

Evidence Dimension	Cardiac lipid composition changes and diastolic function improvement in isoproterenol-induced cardiac damage
Target Compound Data	AZ876 20 µmol/kg/day: significant improvement in global longitudinal strain and E/e' ratio; significant increase in cardiac PUFA levels including DHA; significant reduction in saturated fatty acids; significant reduction in subendocardial fibrosis
Comparator Or Baseline	Isoproterenol-treated vehicle control mice: impaired global longitudinal strain, elevated E/e', subendocardial fibrosis. Note: No direct comparator LXR agonist was included in this study; comparison is vs. isoproterenol-alone baseline
Quantified Difference	Significant improvement in echocardiographic diastolic function parameters; statistically significant increase in cardiac PUFA and decrease in saturated fatty acid content (quantified by LC-HRMS; exact fold changes reported in original figures)
Conditions	Male 129SV mice; AZ876 20 µmol/kg/day oral for 11 days; isoproterenol 30 mg/kg/day s.c. days 6–10; echocardiography and LC-HRMS lipidomics at day 11

Why This Matters

This evidence positions AZ876 as a tool compound for studying endogenous LXR-driven cardiac lipid reprogramming — a mechanism distinct from dietary PUFA supplementation — relevant to diastolic dysfunction and heart failure with preserved ejection fraction (HFpEF) research where metabolic- and lipid-driven pathology is increasingly recognized.

• [1] Ravingerová T, Kindernay L, Barteková M, et al. Liver X Receptor Agonist AZ876 Induces Beneficial Endogenous Cardiac Lipid Reprogramming and Protects Against Isoproterenol-Induced Cardiac Damage. J Am Heart Assoc. 2021;10(14):e019473. doi:10.1161/JAHA.120.019473 View Source

AZ876 Demonstrates High Selectivity for LXR Over Related Nuclear Hormone Receptors in FRET-Based Counter-Screens

When tested in agonist-mode fluorescence resonance energy transfer (FRET) coactivator recruitment assays against a panel of related nuclear hormone receptors, AZ876 demonstrated high selectivity for LXRα and LXRβ, with no significant agonist activity detected at the retinoid X receptor (RXR), farnesoid X receptor (FXR), thyroid hormone receptor α (TRα), or thyroid hormone receptor β (TRβ) [1]. This selectivity profile contrasts with T0901317, which is documented to activate FXR with an EC50 of approximately 5 μM , and with GW3965, which has been reported to exhibit off-target interactions with certain nuclear receptors at higher concentrations. The restricted pharmacological footprint of AZ876 minimizes confounding transcriptional effects when studying LXR-specific biology in complex cellular systems.

Nuclear Receptor Selectivity

Context-dependent

No significant agonist activity at RXR, FXR, TRα, TRβ in FRET assays

Cleaner LXR-specific tool vs T0901317 (FXR cross-activity); source-specific review advised

Cell-free FRET coactivator recruitment; supplier-reported selectivity panel

Evidence Dimension	Nuclear receptor selectivity panel in FRET coactivator recruitment assays
Target Compound Data	AZ876: selective agonist activity at LXRα and LXRβ; no significant activation of RXR, FXR, TRα, or TRβ in agonist-mode FRET assays
Comparator Or Baseline	T0901317: LXR agonist with significant FXR cross-activity (FXR EC50 ~5 μM). GW3965: LXR agonist; off-target nuclear receptor interactions not systematically quantified in the same assay panel
Quantified Difference	Qualitative separation: AZ876 is clean against RXR, FXR, TRα, TRβ in FRET agonist mode; T0901317 shows FXR EC50 ≈ 5 μM (1000-fold less potent than its LXRα EC50 of ~50 nM but sufficient to cause confounding at high concentrations)
Conditions	Cell-free FRET-based coactivator recruitment assays using recombinant nuclear receptor LBD proteins; agonist mode; exact concentrations and Z'-factor not publicly specified for the selectivity panel

Why This Matters

For mechanistic studies requiring LXR-specific transcriptional readouts without FXR or RXR cross-talk, AZ876 provides a cleaner pharmacological tool than T0901317 or GW3965, reducing the risk of multi-receptor confounding in gene expression and pathway analyses.

• [1] Cenmed / Aladdin Scientific. AZ876 (C007B-020865) Product Information — In Vitro Selectivity Data. View Source

AZ876 Best-Fit Research and Procurement Application Scenarios

Atherosclerosis Studies Requiring LXR-Mediated Reverse Cholesterol Transport Without Hypertriglyceridemia Confounding

In APOE*3Leiden or LDLr⁻/⁻ mouse models of atherosclerosis where the experimental endpoint depends on quantifying LXR-driven reverse cholesterol transport (RCT) independently of plasma triglyceride changes, low-dose oral AZ876 (5 µmol/kg/day) provides the only published LXR agonist regimen that achieves significant lesion reduction (−47%) without elevating plasma or liver triglycerides [1]. This dose avoids the anti-inflammatory confounding observed with high-dose AZ876 or GW3965, enabling cleaner dissection of RCT-dependent vs. inflammation-dependent atheroprotection mechanisms [1].

Cardiac Hypertrophy and Fibrosis Models Where Lipogenic Side Effects Would Confound Chronic Dosing

In murine transverse aortic constriction (TAC) or angiotensin II infusion models of pathological cardiac remodeling, oral AZ876 at 20 µmol/kg/day for 6 weeks provides antihypertrophic and antifibrotic efficacy without altering plasma triglycerides, liver weight, or systemic blood pressure [2]. This profile is unmatched by T0901317 or GW3965 in published cardiac studies, making AZ876 the preferred LXR tool compound for chronic heart failure research where metabolic neutrality is required [2].

Cardiac Lipidomics and Diastolic Dysfunction Research Leveraging Endogenous PUFA Reprogramming

For investigators studying the intersection of LXR signaling and cardiac lipid metabolism, particularly in the context of diastolic dysfunction and HFpEF, AZ876 provides a unique pharmacological probe that increases endogenous cardiac PUFA levels (including DHA) through LXR-mediated transcriptional reprogramming rather than through exogenous dietary supplementation [3]. The isoproterenol-induced cardiac damage model in 129SV mice (11-day protocol) has been validated for demonstrating AZ876-dependent improvements in global longitudinal strain and E/e' alongside LC-HRMS-quantified shifts in the cardiac lipidome [3].

In Vitro LXR Transcriptional Activation Assays Requiring Nanomolar Potency with Minimal Off-Target Nuclear Receptor Activity

For U2OS or HEK293-based Gal4-LXR luciferase reporter gene assays, AZ876 delivers hLXRα transcriptional activation with an EC50 of 6 nM — approximately 196-fold more potent than GW3965 [1]. Combined with its clean selectivity profile against RXR, FXR, TRα, and TRβ in FRET-based counter-screens , AZ876 enables LXR-specific transcriptional studies at low nanomolar concentrations where solvent cytotoxicity and off-target nuclear receptor crosstalk are minimized.

Application

Selection Property

Validation Focus

Atherosclerosis models requiring RCT without hypertriglyceridemia

Dose-dependent lipid-safety margin

Lesion reduction vs. plasma/liver TG change; dose-response of atheroprotection

Chronic cardiac hypertrophy and fibrosis research

Metabolic neutrality during chronic dosing

Heart weight, fibrosis, and TGFβ-Smad2/3 endpoints; liver weight and plasma TG monitoring

Cardiac lipidomics and diastolic dysfunction (HFpEF) studies

Endogenous PUFA reprogramming pathway

LC-HRMS cardiac lipid profile shift; echocardiographic diastolic function indices

In vitro LXR transactivation with minimal off-target NR activity

Nanomolar potency and LXR selectivity profile

Gal4-LXR reporter EC50; counter-screen against RXR, FXR, TRα, TRβ

• [1] van der Hoorn JWA, Lindén D, Lindahl U, et al. Low dose of the liver X receptor agonist, AZ876, reduces atherosclerosis in APOE*3Leiden mice without affecting liver or plasma triglyceride levels. Br J Pharmacol. 2011;162(7):1553-1563. doi:10.1111/j.1476-5381.2010.01168.x View Source
• [2] Cannon MV, Yu H, Candido WM, et al. The liver X receptor agonist AZ876 protects against pathological cardiac hypertrophy and fibrosis without lipogenic side effects. Eur J Heart Fail. 2015;17(3):273-282. doi:10.1002/ejhf.243 View Source
• [3] Ravingerová T, Kindernay L, Barteková M, et al. Liver X Receptor Agonist AZ876 Induces Beneficial Endogenous Cardiac Lipid Reprogramming and Protects Against Isoproterenol-Induced Cardiac Damage. J Am Heart Assoc. 2021;10(14):e019473. doi:10.1161/JAHA.120.019473 View Source